Cas no 898344-50-8 (N-(3,4-dimethoxyphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide)

• Product Name: N-(3,4-dimethoxyphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• CAS No: 898344-50-8
• MF: C₃₀H₃₀N₂O₅
• MW: 498.569608211517
• CID: 6098584
• PubChem ID: 16825384
• Update Time: 2025-07-25

N-(3,4-dimethoxyphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3,4-dimethoxyphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide
• 1(4H)-Quinolineacetamide, N-(3,4-dimethoxyphenyl)-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-
• N-(3,4-dimethoxyphenyl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-yl]acetamide
• AKOS001820160
• N-(3,4-dimethoxyphenyl)-2-[6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• 898344-50-8
• F1609-1116
• N-(3,4-dimethoxyphenyl)-2-(6-ethyl-3-(4-ethylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide

• Inchi： 1S/C30H30N2O5/c1-5-19-7-10-21(11-8-19)29(34)24-17-32(25-13-9-20(6-2)15-23(25)30(24)35)18-28(33)31-22-12-14-26(36-3)27(16-22)37-4/h7-17H,5-6,18H2,1-4H3,(H,31,33)
• InChI Key： RFFZPVOCFUCTOV-UHFFFAOYSA-N
• SMILES： N1(CC(NC2=CC=C(OC)C(OC)=C2)=O)C2=C(C=C(CC)C=C2)C(=O)C(C(=O)C2=CC=C(CC)C=C2)=C1

Computed Properties

• Exact Mass: 498.21547206g/mol
• Monoisotopic Mass: 498.21547206g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 37
• Rotatable Bond Count: 9
• Complexity: 849
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.7
• Topological Polar Surface Area: 84.9Ų

Experimental Properties

• Density: 1.233±0.06 g/cm3(Predicted)
• Boiling Point: 701.6±60.0 °C(Predicted)
• pka: 12.61±0.70(Predicted)

Additional information on N-(3,4-dimethoxyphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

Professional Introduction to N-(3,4-dimethoxyphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide (CAS No. 898344-50-8)

N-(3,4-dimethoxyphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide

This compound, identified by its CAS number 898344-50-8, represents a significant advancement in the field of pharmaceutical chemistry. Its molecular structure incorporates a quinoline core, which is a well-documented scaffold in medicinal chemistry due to its broad spectrum of biological activities. The presence of multiple functional groups, including 3,4-dimethoxyphenyl, 6-ethyl, and 4-ethylbenzoyl, contributes to its unique pharmacophoric properties and potential therapeutic applications.

The quinoline moiety in N-(3,4-dimethoxyphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide has been extensively studied for its antimicrobial, anti-inflammatory, and anticancer properties. Recent research has highlighted the quinoline derivatives as promising candidates for the development of novel therapeutic agents. The specific substitution pattern in this compound enhances its interaction with biological targets, making it a valuable subject for further investigation.

In particular, the 3,4-dimethoxyphenyl group introduces hydrophobicity and electronic properties that can modulate the compound's binding affinity to proteins. This feature is crucial in drug design, as it can influence the compound's efficacy and selectivity. The 6-ethyl and 4-ethylbenzoyl substituents further contribute to the molecule's complexity and may play a role in its pharmacokinetic profile.

The synthesis of this compound involves a multi-step process that requires precise control over reaction conditions. Advanced synthetic methodologies have been employed to ensure high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and regioselective functionalization have been instrumental in constructing the desired molecular framework.

Evaluation of N-(3,4-dimethoxyphenyl)-2-6-ethyl-3-(4-ethylbenzoyl)-4-oxo-1,4-dihydroquinolin-1-ylacetamide has revealed promising preliminary results in vitro. Studies have demonstrated its ability to inhibit certain enzymes associated with inflammatory pathways. This aligns with the growing interest in developing small-molecule inhibitors as therapeutic agents for chronic inflammatory diseases.

The compound's potential extends beyond its anti-inflammatory properties. Preliminary data suggest that it may exhibit neuroprotective effects, making it a candidate for investigating novel treatments for neurodegenerative disorders. The quinoline scaffold is known to interact with various neurological targets, and the specific modifications in this compound may enhance its efficacy in this context.

In conclusion, N-(3,4-dimethoxyphenyl)-2-6-ethyl strong > -< strong > 3-(4 ethylbenzoyl strong > ) -< strong > 4 oxo strong > -1 , 4 -dihydroquinolin -1 -ylacetamide (CAS No. 898344 50 8) represents a significant advancement in pharmaceutical chemistry. Its unique molecular structure and promising biological activities make it a valuable compound for further research and development. Continued investigation into its pharmacological properties will likely uncover new therapeutic applications and contribute to the growing arsenal of medications designed to address complex diseases.